Cas no 1393330-62-5 (4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile)

• Product Name: 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile
• CAS No: 1393330-62-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 4787508
• Update Time: 2025-10-28

4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile
• 4-(4-Methoxybenzyl)tetrahydro-2H-pyran-4-carbonitrile

• Inchi： 1S/C14H17NO2/c1-16-13-4-2-12(3-5-13)10-14(11-15)6-8-17-9-7-14/h2-5H,6-10H2,1H3
• InChI Key： FGORSRKTURQGIR-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(CC2C=CC(=CC=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2
• Topological Polar Surface Area: 42.2

Additional information on 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile

4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile (CAS 1393330-62-5): A Comprehensive Overview

4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile (CAS 1393330-62-5) is an intriguing organic compound that has garnered attention in pharmaceutical and materials science research. This tetrahydro-2H-pyran derivative features a unique molecular structure combining a methoxyphenyl group with a cyano-substituted oxane ring, making it valuable for various synthetic applications.

The compound's molecular formula C14H17NO2 and molecular weight of 231.29 g/mol position it as an intermediate of particular interest in medicinal chemistry. Researchers are exploring its potential as a building block for more complex molecules, especially in the development of central nervous system (CNS) active compounds. The presence of both electron-donating methoxy group and electron-withdrawing nitrile functionality creates interesting electronic properties that influence its reactivity.

Recent studies highlight the growing importance of 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile in drug discovery programs. Its structural features make it particularly relevant to current research trends in neurodegenerative disease treatments and pain management therapeutics. The compound's oxane scaffold resembles several natural product frameworks, potentially offering improved bioavailability compared to purely aromatic systems.

From a synthetic chemistry perspective, CAS 1393330-62-5 demonstrates interesting reactivity patterns. The cyano group can serve as a handle for further derivatization, while the methoxyphenyl moiety contributes to the compound's overall lipophilicity. These characteristics make it valuable for creating structure-activity relationship (SAR) libraries in medicinal chemistry projects.

The pharmaceutical industry shows increasing interest in 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile as evidenced by recent patent filings. Several applications focus on its potential as a precursor to kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The compound's balanced physicochemical properties (predicted logP ~2.5, polar surface area ~45 Ų) suggest good membrane permeability while maintaining sufficient water solubility.

Analytical characterization of 1393330-62-5 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline solid with good stability under standard storage conditions. Proper handling requires standard laboratory precautions, though it doesn't present any unusual hazards compared to typical organic compounds.

Current market trends indicate growing demand for specialized intermediates like 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile. The global push for novel therapeutic agents and targeted molecular probes drives research into such structurally diverse building blocks. Suppliers report increasing inquiries from both academic institutions and pharmaceutical companies exploring its potential applications.

Environmental and regulatory considerations for CAS 1393330-62-5 follow standard protocols for nitrile-containing compounds. While not classified as hazardous under current regulations, responsible waste management practices should be followed. The compound's environmental fate and toxicity profile remain areas of active investigation as its applications expand.

Future research directions for 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile may explore its potential in asymmetric synthesis and chiral auxiliary applications. The stereocenter in the oxane ring presents opportunities for developing enantioselective transformations. Additionally, its photophysical properties warrant investigation for potential material science applications.

For researchers working with 1393330-62-5, proper analytical method development is crucial. The compound's UV chromophores (��max ~280 nm) allow for convenient detection in HPLC systems. Storage recommendations typically suggest keeping the material in a cool, dry environment protected from light to maintain long-term stability.

The synthesis of 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile generally involves multi-step organic transformations starting from commercially available precursors. Key steps often include Grignard reactions or nucleophilic additions to form the oxane ring, followed by cyanation procedures. Process optimization continues to be an active area of research to improve yields and sustainability.

In conclusion, 4-[(4-Methoxyphenyl)methyl]oxane-4-carbonitrile (CAS 1393330-62-5) represents a versatile intermediate with growing importance in modern chemical research. Its unique structural features and synthetic accessibility position it as a valuable tool for drug discovery and materials development. As research into its applications continues, this compound will likely play an increasingly significant role in addressing current challenges in medicinal chemistry and beyond.